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Dieser Leitfaden bietet eine detaillierte technische Untersuchung der grundlegenden

Prinzipien, die der Bildung von Filmen aus Polyvinylbutyral (PVB)-Lösungen zugrunde liegen.

Er richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung und

behandelt die kritischen Aspekte von der Polymerauswahl und Lösungsvorbereitung bis hin zu

den Mechanismen des Filmformungsprozesses und den Eigenschaften des resultierenden

Films.

Einführung in Polyvinylbutyral (PVB)
Polyvinylbutyral ist ein Harz, das vor allem für Anwendungen genutzt wird, die eine starke

Bindung, optische Klarheit, Zähigkeit und Flexibilität erfordern.[1] Es entsteht typischerweise

durch die Kondensationsreaktion von Polyvinylalkohol (PVA) mit n-Butyraldehyd in Gegenwart

einer starken Säure.[2][3][4] Die resultierende Polymerstruktur enthält hydrophobe Acetal- und

Acetatgruppen sowie hydrophile Hydroxylgruppen, die PVB eine ausgezeichnete Haftung auf

einer Vielzahl von Oberflächen wie Glas, Metall, Kunststoffen und Holz verleihen.[5]

Die Eigenschaften von PVB, wie das Molekulargewicht und der Gehalt an verbleibenden

Hydroxylgruppen (ausgedrückt als Vinylalkoholgehalt), sind entscheidend für seine Löslichkeit

und die finalen Filmeigenschaften.[2][6] Kommerziell erhältliches PVB wird in der Regel mit

einem Vinylalkoholgehalt von etwa 12 % oder 19 % hergestellt.[2] Diese Hydroxylgruppen

können auch mit wärmehärtenden Harzen wie Phenol-, Epoxid- oder Melaminharzen

reagieren, um die chemische Beständigkeit und Härte der Beschichtung zu verbessern.[3][5]
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Aufgrund dieser vielseitigen Eigenschaften wird PVB in großem Umfang für die Herstellung von

laminiertem Sicherheitsglas, Grundierungen, Druckfarben, Klebstoffen und Beschichtungen

verwendet.[1][3][7]

Synthese von PVB
Die Synthese von PVB ist eine Acetalreaktion. Unter sauren Bedingungen wird n-Butyraldehyd

protoniert und reagiert dann mit den Hydroxylgruppen der Polyvinylalkohol-Kette.[4] Dieser

Prozess führt zur Bildung der charakteristischen cyclischen Acetalstruktur entlang der

Polymerkette.
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Abbildung 1: Vereinfachtes Diagramm der PVB-Synthesereaktion.

Prinzipien der PVB-Lösungsvorbereitung
Die Herstellung einer homogenen PVB-Lösung ist der erste entscheidende Schritt im

Filmbildungsprozess. Die Auswahl der Lösungsmittel und die Auflösungsmethode haben einen

erheblichen Einfluss auf die Viskosität der Lösung und die Qualität des Endfilms.
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Auswahl des Lösungsmittels
PVB ist in einer Vielzahl organischer Lösungsmittel löslich, darunter Alkohole, Ketone und

Ester.[5][8] Aromatische Lösungsmittel wie Toluol oder Xylol lösen PVB nur teilweise, können

aber als Verdünner zur Viskositätskontrolle eingesetzt werden.[5] In der Praxis werden oft

gemischte Lösungsmittelsysteme, wie z. B. eine Mischung aus Ethanol und Toluol, verwendet,

um eine optimale Löslichkeit zu erreichen und eine niedrigere Viskosität der Lösung zu

erzielen.[3][9] Das Verhältnis von aromatischen zu alkoholischen Lösungsmitteln liegt

typischerweise zwischen 60/40 und 40/60 (Gewichtsverhältnis).[5][9] Ein geringer

Wassergehalt im Lösungsmittel (ca. 2-3 Gew.-%) kann die Löslichkeit von PVB verbessern,

indem er die Wasserstoffbrückenbindungsstärke des alkoholischen Lösungsmittels erhöht.[5][9]

Rolle von Weichmachern und Additiven
Obwohl PVB ein Thermoplast ist, ist es ohne die Zugabe von Weichmachern kaum zu

verarbeiten.[5][9] Weichmacher werden hinzugefügt, um die Flexibilität des Films zu erhöhen,

die Glasübergangstemperatur (Tg) zu senken und die Kaltbiegeeigenschaften zu verbessern.

[9] Gängige Weichmacher für PVB sind Phthalatester (z. B. Dibutylphthalat), Adipate und

Phosphatester.[2] Die Menge des Weichmachers liegt typischerweise zwischen 20 und 60

Gewichtsprozent, bezogen auf die PVB-Menge.[10]

Der Auflösungsprozess
Ein falscher Auflösungsprozess kann zur Bildung von Klumpen führen, die die Auflösungszeit

erheblich verlängern.[5][9] Die empfohlene Methode zur Vermeidung von Klumpenbildung ist

ein schrittweises Vorgehen: Zuerst wird das PVB-Pulver langsam unter Rühren in ein

aromatisches oder Ester-Lösungsmittel gegeben.[5][9] Nachdem das Harz dispergiert und

gequollen ist, wird das alkoholische Lösungsmittel hinzugefügt.[5][9] Eine leichte Erwärmung

kann den Auflösungsprozess beschleunigen.[5][9]
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Abbildung 2: Workflow für die optimale Vorbereitung einer PVB-Lösung.
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Der Filmbildungsprozess
Die Umwandlung der PVB-Lösung in einen festen, zusammenhängenden Film erfolgt durch

einen Prozess, der als Lösungsgießen bekannt ist und hauptsächlich durch die kontrollierte

Verdampfung der Lösungsmittel gesteuert wird.

Lösungsgießen und Beschichtungstechniken
Beim Lösungsgießen wird die PVB-Lösung als eine flüssige Schicht auf ein Trägersubstrat

aufgetragen.[2] Die Dicke des resultierenden Films wird durch die Konzentration der Lösung

und die Dicke der aufgetragenen nassen Schicht bestimmt. Nach dem Trocknen kann der

PVB-Film vom Trägersubstrat abgezogen werden.[2] Diese Methode ermöglicht die Herstellung

von sehr dünnen bis hin zu dicken Filmen (>40 µm) mit guter optischer Klarheit und geringer

Doppelbrechung.[2]

Der Trocknungsprozess: Stufen und Einflussfaktoren
Der Trocknungsprozess ist entscheidend für die endgültigen Eigenschaften des Films. Er wird

typischerweise bei Temperaturen unter 100 °C durchgeführt, um eine thermische Zersetzung

und Verfärbung des Polymers zu vermeiden.[2] Der Prozess lässt sich in drei Hauptphasen

unterteilen, ähnlich wie bei Polymerdispersionen:

Verdampfung des Lösungsmittels: Die Polymerpartikel bzw. -ketten nähern sich an, während

das Lösungsmittel verdampft.

Deformation/Packung: Die Polymerketten ordnen sich neu an und packen sich dicht.

Interdiffusion: Die Polymerketten verschlingen sich über die Grenzen der ursprünglichen

Partikel hinweg und bilden so einen zusammenhängenden Film mit mechanischer Festigkeit.

[11]

Die Trocknungsrate wird von mehreren Faktoren beeinflusst:

Temperatur: Höhere Temperaturen beschleunigen die Verdampfung und damit die

Trocknungsrate.[12]

Anfängliche Schichtdicke: Dünnere Schichten trocknen schneller, da das Lösungsmittel

einen kürzeren Weg zur Oberfläche hat.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://patents.google.com/patent/US7012746B2/en
https://patents.google.com/patent/US7012746B2/en
https://patents.google.com/patent/US7012746B2/en
https://patents.google.com/patent/US7012746B2/en
https://dokumente.ub.tu-clausthal.de/receive/clausthal_mods_00000063
https://www.researchgate.net/publication/289022671_Effects_of_different_drying_methods_on_polyvinyl_butyral_casting_films
https://www.researchgate.net/publication/289022671_Effects_of_different_drying_methods_on_polyvinyl_butyral_casting_films
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15481046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lösungskonzentration: Lösungen mit niedrigerer Konzentration (mehr Lösungsmittel)

benötigen länger zum Trocknen, obwohl die anfängliche Rate höher sein kann.[12]

Trocknungsmethode: Verschiedene Methoden wie Heißluft-, Heizplatten-, Infrarot- oder

Vakuumtrocknung weisen unterschiedliche Effizienzen auf, wobei die Heizplattentrocknung

oft als sehr effektiv angesehen wird.[12]

Das Ziel des Trocknungsprozesses ist es, den Restlösungsmittelgehalt auf unter 5 %,

vorzugsweise unter 1 %, zu reduzieren.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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